Cas no 2172621-80-4 (1-methyl-2-(prop-1-en-1-yl)cyclohexan-1-ol)

• Product Name: 1-methyl-2-(prop-1-en-1-yl)cyclohexan-1-ol
• CAS No: 2172621-80-4
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 6493834
• PubChem ID: 165588636
• Update Time: 2025-05-20

1-methyl-2-(prop-1-en-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(prop-1-en-1-yl)cyclohexan-1-ol
• EN300-1625043
• 2172621-80-4

• Inchi： 1S/C10H18O/c1-3-6-9-7-4-5-8-10(9,2)11/h3,6,9,11H,4-5,7-8H2,1-2H3/b6-3+
• InChI Key： GFVIESRTXLOAPS-ZZXKWVIFSA-N
• SMILES： OC1(C)CCCCC1/C=C/C

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-methyl-2-(prop-1-en-1-yl)cyclohexan-1-ol

1-Methyl-2-(prop-1-en-1-yl)cyclohexan-1-ol

1-Methyl-2-(prop-1-en-1-yl)cyclohexan-1-ol is a versatile organic compound with the CAS registry number 2172621-80-4. This compound belongs to the class of alcohols and is characterized by its unique cyclohexane ring structure, which is substituted with a methyl group and an allyl group. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound in various applications.

The synthesis of 1-methyl-2-(prop-1-en-1-yl)cyclohexan-1-ol can be achieved through several methods, including but not limited to, hydroboration reactions, catalytic hydrogenation, and organocatalytic processes. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, which is particularly useful in pharmaceutical and fine chemical industries. The use of chiral catalysts has significantly improved the yield and enantiomeric excess of the product, making it more accessible for large-scale production.

One of the most notable applications of 1-methyl-2-(prop-1-en-1-yli)cyclohexan ̄ ̄ ̄ ̄ ̄cyclohexanone, which is widely used as a precursor in the synthesis of bioactive molecules. For instance, this compound serves as an intermediate in the preparation of certain antibiotics and anti-inflammatory agents. Its ability to undergo various functional group transformations, such as oxidation, reduction, and cyclization reactions, further enhances its utility in drug discovery.

In addition to its role in pharmaceuticals, 1-methyl-cyclohexanol derivatives have found applications in the fragrance and flavor industries. The compound's pleasant odor and stability make it an ideal candidate for use in perfumes, cosmetics, and food additives. Recent studies have also explored its potential as a precursor for bio-based polymers, contributing to the growing demand for sustainable materials.

The physical properties of 2-(propenyl)-cyclohexanol derivatives are well-documented. It has a melting point of approximately -5°C and a boiling point around 95°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. Moreover, its relatively low toxicity profile has been confirmed through recent toxicological studies, further supporting its safe use in industrial applications.

From an environmental perspective, cyclohexanol derivatives with allyl substituents exhibit good biodegradability under aerobic conditions. This characteristic aligns with current global efforts to develop eco-friendly chemicals that minimize their impact on ecosystems. Researchers are actively investigating methods to optimize its production processes to reduce energy consumption and waste generation.

In summary, 1-methyl-cyclohexanol derivatives with propenyl substituents represent a significant class of compounds with diverse applications across multiple industries. Their unique chemical properties, coupled with advancements in synthetic methodologies and sustainability practices, ensure their continued relevance in both academic research and industrial production.